N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide

• Molecular Formula: C28H33N3O4S
• Molecular Weight: 507.6 g/mol
• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]acetyl]amino]-N-butan-2-ylbenzamide
• InChI: InChI=1S/C28H33N3O4S/c1-5-21(4)29-28(33)25-13-9-10-14-26(25)30-27(32)19-31(23-17-15-22(16-18-23)20(2)3)36(34,35)24-11-7-6-8-12-24/h6-18,20-21H,5,19H2,1-4H3,(H,29,33)(H,30,32)
• InChI Key: YNINRSCSTXAKEX-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)C(C)C)S(=O)(=O)C3=CC=CC=C3

Description

N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of the enzyme protein kinase C theta (PKCθ), which plays a crucial role in the immune system, making it an attractive target for therapeutic interventions.

Mechanism of Action

N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide works by inhibiting the activation of PKCθ, which is a crucial signaling molecule in T-cells. PKCθ is involved in the activation of the nuclear factor of activated T-cells (NFAT), which plays a critical role in T-cell activation and differentiation. By inhibiting PKCθ, N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide can reduce the activation of NFAT and subsequently suppress T-cell activation and differentiation.
Biochemical and Physiological Effects:
N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide has been shown to have significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-2 (IL-2) and interferon-gamma (IFN-γ), in T-cells. This suggests that N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide could be used to treat autoimmune diseases, where excessive production of pro-inflammatory cytokines plays a critical role in disease progression.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective inhibitor of PKCθ, making it an attractive tool for studying the role of PKCθ in T-cell activation and differentiation. However, one of the limitations is that it is a relatively new compound, and its pharmacokinetic properties are not well understood. This could limit its use in animal studies and clinical trials.

Future Directions

There are several future directions for the research on N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide. One potential direction is to investigate its efficacy in animal models of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Another direction is to study its pharmacokinetic properties and optimize its dosage and administration for clinical use. Additionally, further research could be conducted to explore the potential of N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide as a therapeutic agent for other diseases, such as cancer and diabetes.

Synthesis Methods

The synthesis of N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide involves a series of chemical reactions. The starting materials include 4-isopropylaniline, 4-bromobenzoyl chloride, and N-sec-butyl-2-aminobenzamide. The reaction proceeds through the formation of an intermediate, which is then treated with sodium hydride and 4-isopropylphenylsulfonyl chloride to form the final product.

Scientific Research Applications

N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activation of PKCθ, which is involved in the regulation of T-cell activation and differentiation. This makes N-(sec-butyl)-2-({[4-isopropyl(phenylsulfonyl)anilino]acetyl}amino)benzamide a promising candidate for the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.